Cas no 2172165-88-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid
• CAS No: 2172165-88-5
• MF: C₂₄H₂₂F₂N₂O₅
• MW: 456.438693523407
• CID: 5779843
• PubChem ID: 165578880
• Update Time: 2025-06-09

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1562575
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamido]acetic acid
• 2172165-88-5
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid

• Inchi： 1S/C24H22F2N2O5/c1-2-11-28(13-22(30)31)21(29)12-20(23(25)26)27-24(32)33-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h1,3-10,19-20,23H,11-14H2,(H,27,32)(H,30,31)
• InChI Key： GKCXKUPAPLTNDJ-UHFFFAOYSA-N
• SMILES： FC(C(CC(N(CC#C)CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 456.14967813g/mol
• Monoisotopic Mass: 456.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid

Recent Advances in the Study of 2172165-88-5 and 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic Acid

The chemical compound 2172165-88-5 and its derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery, targeted therapy, and bioconjugation strategies. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid, a derivative of 2172165-88-5. The compound's unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a propargyl amine moiety, makes it a versatile building block for peptide synthesis and click chemistry applications. Researchers have successfully employed this compound in the development of novel peptide-based therapeutics, leveraging its ability to facilitate site-specific modifications and enhance drug delivery.

In vitro and in vivo studies have demonstrated the compound's efficacy in targeting specific biological pathways. For instance, its incorporation into peptide sequences has shown promising results in modulating protein-protein interactions, which are often implicated in diseases such as cancer and neurodegenerative disorders. Additionally, the difluoro moiety in the compound's structure has been found to enhance its metabolic stability, making it a valuable candidate for further pharmaceutical development.

One of the most notable advancements in this area is the use of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid in bioconjugation techniques. The propargyl group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the attachment of various functional groups to peptides or proteins. This has opened new avenues for the development of targeted drug delivery systems and diagnostic tools.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on refining the synthesis protocols and exploring novel applications in personalized medicine. Future studies are expected to delve deeper into the compound's mechanism of action and its potential synergies with other therapeutic agents.

In conclusion, the study of 2172165-88-5 and its derivative, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluoro-N-(prop-2-yn-1-yl)butanamidoacetic acid, represents a cutting-edge area of research in chemical biology and pharmaceutical sciences. The compound's unique structural features and versatile applications make it a valuable tool for drug discovery and development. As research progresses, these compounds are likely to play an increasingly important role in the advancement of targeted therapies and bioconjugation strategies.